Cas no 912569-55-2 (4,4,5,5-tetramethyl-2-2-(phenoxymethyl)phenyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-2-(phenoxymethyl)phenyl-1,3,2-dioxaborolane
• CAS No: 912569-55-2
• MF: C₁₉H₂₃BO₃
• MW: 310.195125818253
• MDL: MFCD09064986
• CID: 996120
• PubChem ID: 24229585
• Update Time: 2025-11-04

4,4,5,5-tetramethyl-2-2-(phenoxymethyl)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-[2-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-2-(phenoxymethyl)phenyl-1,3,2-dioxaborolane
• 912569-55-2
• EN300-1706236
• D93277
• FT-0746094
• SCHEMBL15328636
• DTXSID90640297
• MFCD09064986
• AKOS037647065
• 4,4,5,5-tetramethyl-2-(2-(phenoxymethyl)phenyl)-1,3,2-dioxaborolane
• AS-72171
• Z1336752600
• CS-0236383
• 2-(Phenoxymethyl)phenylboronic acid pinacol ester
• DB-078949

• MDL： MFCD09064986
• Inchi： 1S/C19H23BO3/c1-18(2)19(3,4)23-20(22-18)17-13-9-8-10-15(17)14-21-16-11-6-5-7-12-16/h5-13H,14H2,1-4H3
• InChI Key： DTPMFYHICLWUGJ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC=C2COC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 310.1740248g/mol
• Monoisotopic Mass: 310.1740248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• PSA: 27.69000
• LogP: 3.56480

Additional information on 4,4,5,5-tetramethyl-2-2-(phenoxymethyl)phenyl-1,3,2-dioxaborolane

Research Briefing on 4,4,5,5-Tetramethyl-2-[2-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane (CAS: 912569-55-2) in Chemical Biology and Pharmaceutical Applications

The compound 4,4,5,5-tetramethyl-2-[2-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane (CAS: 912569-55-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic ester derivative, this compound plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules, including drug candidates. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in oncology and infectious diseases.

One of the key advancements in the use of this compound is its incorporation into proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. Researchers have demonstrated that 4,4,5,5-tetramethyl-2-[2-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane can serve as a critical linker in PROTACs, enabling the selective degradation of disease-causing proteins. A 2023 study published in the Journal of Medicinal Chemistry showcased its efficacy in degrading oncogenic proteins such as BRD4, opening new avenues for cancer therapy.

In addition to its role in PROTACs, this boronic ester has been explored as a precursor in the synthesis of boron-containing drugs. Boron-based compounds are increasingly recognized for their unique pharmacological properties, including the ability to form reversible covalent bonds with biological targets. A recent preclinical study highlighted the potential of 4,4,5,5-tetramethyl-2-[2-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane-derived inhibitors targeting serine proteases, which are implicated in inflammatory and thrombotic disorders. The study reported promising in vitro and in vivo results, with enhanced selectivity and potency compared to traditional inhibitors.

Another notable application of this compound is in the field of bioimaging. Its boron moiety allows for integration into fluorescent probes and positron emission tomography (PET) tracers, enabling real-time visualization of biological processes. A 2022 study in Chemical Communications detailed the development of a boron-based PET tracer derived from this compound, which exhibited high affinity for tumor-specific biomarkers, facilitating early cancer detection and monitoring.

Despite its promising applications, challenges remain in the scalable synthesis and stability of 4,4,5,5-tetramethyl-2-[2-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane under physiological conditions. Recent efforts have focused on optimizing its synthetic routes and improving its pharmacokinetic properties. For instance, a 2023 patent application disclosed a novel catalytic method for its synthesis, achieving higher yields and purity while reducing environmental impact.

In conclusion, 4,4,5,5-tetramethyl-2-[2-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane (CAS: 912569-55-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from targeted protein degradation and drug development to bioimaging, underscoring its potential to address unmet medical needs. Future research should focus on overcoming synthetic and stability challenges to fully harness its therapeutic potential.